Cas no 653586-68-6 (1H-Indole-3-acetic acid, 1-[(4-methylphenyl)sulfonyl]-, ethyl ester)

• Product Name: 1H-Indole-3-acetic acid, 1-[(4-methylphenyl)sulfonyl]-, ethyl ester
• CAS No: 653586-68-6
• MF: C₁₉H₁₉NO₄S
• MW: 357.42346405983
• CID: 400132
• PubChem ID: 11302774
• Update Time: 2025-04-19

1H-Indole-3-acetic acid, 1-[(4-methylphenyl)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 1-[(4-methylphenyl)sulfonyl]-, ethyl ester
• ethyl 2-[1-(4-methylphenyl)sulfonylindol-3-yl]acetate
• 653586-68-6
• DTXSID30461781

• Inchi： 1S/C19H19NO4S/c1-3-24-19(21)12-15-13-20(18-7-5-4-6-17(15)18)25(22,23)16-10-8-14(2)9-11-16/h4-11,13H,3,12H2,1-2H3
• InChI Key： CEPSBJNQHOOZKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(CC(=O)OCC)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 357.10357
• Monoisotopic Mass: 357.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 65.37